Dichlorophen
Dichlorophen
Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines.
Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.
Dichlorophen is a diarylmethane and a bridged diphenyl fungicide.
Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide.
Dichlorophen is a diarylmethane and a bridged diphenyl fungicide.
Brand Name:
Vulcanchem
CAS No.:
1322-43-6
VCID:
VC20943913
InChI:
InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2
SMILES:
C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O
Molecular Formula:
C13H10Cl2O2
Molecular Weight:
269.12 g/mol
Dichlorophen
CAS No.: 1322-43-6
Cat. No.: VC20943913
Molecular Formula: C13H10Cl2O2
Molecular Weight: 269.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dichlorophen is a nontoxic laxative vermicide of chlorinated phenol compound. Dichlorophen is used as a veterinary fungicide, anthelmintic, and anti-protozoan, as well as an ingredient in antimicrobial soaps and shampoos. This agent probably acts by increasing the clearing of intestinal contents, thereby eradicating tapeworm infections from the intestines. Dichlorophene appears as white slightly cream or light pink-colored powder. Melting point 177°C. Slight phenolic odor and a saline phenolic taste. Moderately toxic. Used as a fungicide and bactericide. Dichlorophen is a diarylmethane and a bridged diphenyl fungicide. |
|---|---|
| CAS No. | 1322-43-6 |
| Molecular Formula | C13H10Cl2O2 |
| Molecular Weight | 269.12 g/mol |
| IUPAC Name | 4-chloro-2-[(5-chloro-2-hydroxyphenyl)methyl]phenol |
| Standard InChI | InChI=1S/C13H10Cl2O2/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,16-17H,5H2 |
| Standard InChI Key | MDNWOSOZYLHTCG-UHFFFAOYSA-N |
| Impurities | Dichlorophene is usually contaminated with the trimer 4-chloro-2,6-bis(5-chloro-2-hydroxybenzyl)phenol, which results from the synthesis process ... the trimer constitutes 5% to 10% by weight of Dichlorophene. |
| SMILES | C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O |
| Canonical SMILES | C1=CC(=C(C=C1Cl)CC2=C(C=CC(=C2)Cl)O)O |
| Colorform | Colorless crystals |
| Melting Point | 351 to 352 °F (NTP, 1992) 177.5 °C 177-178 °C |
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